N-(2-chlorophenyl)-N'-ethylthiourea

• IUPAC Name: 1-(2-chlorophenyl)-3-ethylthiourea
• InChI: InChI=1S/C9H11ClN2S/c1-2-11-9(13)12-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3,(H2,11,12,13)
• InChI Key: GYFGEIDLZZTMHJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NC1=CC=CC=C1Cl
• Molecular Formula: C9H11ClN2S
• DSSTOX Substance ID: DTXSID50941070
• Molecular Weight: 214.72 g/mol
• CAS RN: 19384-08-8

Description

N-(2-chlorophenyl)-N'-ethylthiourea, also known as CPEU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CPEU is a white crystalline powder that is soluble in water and organic solvents. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-N'-ethylthiourea is not fully understood. However, it has been suggested that N-(2-chlorophenyl)-N'-ethylthiourea may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. N-(2-chlorophenyl)-N'-ethylthiourea may also act by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-N'-ethylthiourea has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(2-chlorophenyl)-N'-ethylthiourea can inhibit the growth and proliferation of cancer cells. N-(2-chlorophenyl)-N'-ethylthiourea has also been shown to have antioxidant and anti-inflammatory properties. In vivo studies have shown that N-(2-chlorophenyl)-N'-ethylthiourea can reduce the growth of tumors in mice.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-N'-ethylthiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. N-(2-chlorophenyl)-N'-ethylthiourea is also soluble in water and organic solvents, making it easy to use in various assays. However, N-(2-chlorophenyl)-N'-ethylthiourea has some limitations for lab experiments. It is a toxic compound that can be harmful to humans and animals. Therefore, precautions should be taken when handling N-(2-chlorophenyl)-N'-ethylthiourea.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-N'-ethylthiourea. In the field of agriculture, N-(2-chlorophenyl)-N'-ethylthiourea can be further studied for its potential use as a fungicide to protect crops from fungal infections. In the field of medicine, N-(2-chlorophenyl)-N'-ethylthiourea can be further studied for its potential use as an anticancer agent. Further studies can also be conducted to understand the mechanism of action of N-(2-chlorophenyl)-N'-ethylthiourea and its effects on different cell types. Additionally, studies can be conducted to understand the toxicity of N-(2-chlorophenyl)-N'-ethylthiourea and its potential side effects.

Synthesis Methods

N-(2-chlorophenyl)-N'-ethylthiourea can be synthesized using various methods, including the reaction of 2-chloroaniline with ethyl isothiocyanate in the presence of a base, such as sodium hydroxide. The reaction results in the formation of N-(2-chlorophenyl)-N'-ethylthiourea as a white crystalline powder. Another method involves the reaction of 2-chloroaniline with thiourea in the presence of a base, such as sodium hydroxide. The reaction results in the formation of N-(2-chlorophenyl)-N'-ethylthiourea as a white crystalline powder.

Scientific Research Applications

N-(2-chlorophenyl)-N'-ethylthiourea has been extensively studied for its potential applications in various fields. In the field of agriculture, N-(2-chlorophenyl)-N'-ethylthiourea has been shown to have antifungal properties and can be used as a fungicide to protect crops from fungal infections. In the field of medicine, N-(2-chlorophenyl)-N'-ethylthiourea has been studied for its potential anticancer properties. N-(2-chlorophenyl)-N'-ethylthiourea has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(2-chlorophenyl)-N'-ethylthiourea has also been studied for its potential use as an antioxidant and anti-inflammatory agent.